Cas no 2229513-15-7 (2-4-(2-methylpropyl)phenylethanimidamide)

• Product Name: 2-4-(2-methylpropyl)phenylethanimidamide
• CAS No: 2229513-15-7
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6219765
• PubChem ID: 58177919
• Update Time: 2025-10-28

2-4-(2-methylpropyl)phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-methylpropyl)phenylethanimidamide
• 2229513-15-7
• 2-[4-(2-methylpropyl)phenyl]ethanimidamide
• EN300-1773111

• Inchi： 1S/C12H18N2/c1-9(2)7-10-3-5-11(6-4-10)8-12(13)14/h3-6,9H,7-8H2,1-2H3,(H3,13,14)
• InChI Key： QTSAZCOKRCCUFD-UHFFFAOYSA-N
• SMILES： NC(CC1C=CC(=CC=1)CC(C)C)=N

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-4-(2-methylpropyl)phenylethanimidamide

2-4-(2-Methylpropyl)phenylethanimidamide: A Comprehensive Overview

The compound with CAS No. 2229513-15-7, commonly referred to as 2-4-(2-methylpropyl)phenylethanimidamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 2-4-(2-methylpropyl)phenylethanimidamide.

Chemical Structure and Properties

2-4-(2-Methylpropyl)phenylethanimidamide is an aromatic compound characterized by a phenyl ring substituted with a 2-methylpropyl group at the 4-position. The ethanimidamide functional group further enhances its chemical reactivity and biological activity. The compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its molecular weight is around 300 g/mol, making it suitable for various synthetic applications.

Recent studies have highlighted the importance of ethanimidamide groups in modulating the pharmacokinetic properties of molecules. The presence of this group in 2-4-(2-methylpropyl)phenylethanimidamide has been shown to improve bioavailability and reduce toxicity, making it a promising candidate for drug delivery systems.

Synthesis and Characterization

The synthesis of 2-4-(2-methylpropyl)phenylethanimidamide involves a multi-step process that typically begins with the preparation of the phenyl derivative. The key steps include Friedel-Crafts alkylation to introduce the 2-methylpropyl group onto the phenyl ring, followed by nucleophilic substitution to attach the ethanimidamide moiety. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of the compound.

Recent advancements in catalytic methods have enabled the efficient synthesis of ethanimidamide-containing compounds, including 2-4-(2-methylpropyl)phenylethanimidamide, with high yields and selectivity. These methods leverage transition metal catalysts and green chemistry principles, aligning with current trends toward sustainable chemical synthesis.

Applications in Pharmacology

The unique combination of structural features in 2-4-(2-methylpropyl)phenylethanimidamide makes it an attractive candidate for pharmacological applications. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant activity against chronic inflammatory conditions such as arthritis. The compound has also shown promise in anticancer research, particularly in targeting specific oncogenic pathways.

In addition to its therapeutic potential, ethanimidamide-containing compounds like 2-4-(2-methylpropyl)phenylethanimidamide are being explored for their role in drug delivery systems. Their ability to form stable complexes with drugs enhances their efficacy and reduces side effects, making them valuable tools in modern medicine.

Materials Science Applications

Beyond pharmacology, 2-4-(2-methylpropyl)phenylethanimidamide has found applications in materials science. Its aromatic structure and functional groups make it suitable for use in polymer synthesis and as a precursor for advanced materials such as conductive polymers and organic semiconductors.

Recent research has focused on incorporating ethanimidamide-containing compounds into polymer networks to enhance their mechanical properties and thermal stability. These findings suggest that 2-4-(2-methylpropyl)phenylethanimidamide could play a pivotal role in developing next-generation materials for electronics and aerospace industries.

Future Directions and Research Opportunities

The future of ethanimidamide-containing compounds, including CAS No. 229513-15-7, lies in exploring their full potential across diverse fields. Ongoing research aims to optimize their synthesis processes, enhance their bioavailability, and expand their application domains.

Collaborative efforts between chemists, pharmacologists, and materials scientists are expected to unlock new possibilities for ethanimidamides, particularly in areas such as personalized medicine and sustainable materials production.

Conclusion

In conclusion